Cas no 777846-50-1 (1,4-Benzenediamine,N4-[(3-aminophenyl)methyl]-2-methyl-(9CI))

• Product Name: 1,4-Benzenediamine,N4-[(3-aminophenyl)methyl]-2-methyl-(9CI)
• CAS No: 777846-50-1
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 553050
• Update Time: 2023-03-29

1,4-Benzenediamine,N4-[(3-aminophenyl)methyl]-2-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N4-[(3-aminophenyl)methyl]-2-methyl-
• 1,4-Benzenediamine,N4-[(3-aminophenyl)methyl]-2-methyl-(9CI)
• 1,4-Benzenediamine, N4-[(3-aminophenyl)methyl]-2-methyl-

• Inchi： 1S/C14H17N3/c1-10-7-13(5-6-14(10)16)17-9-11-3-2-4-12(15)8-11/h2-8,17H,9,15-16H2,1H3
• InChI Key： YPEQPRIAQHPJAU-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(NCC2=CC=CC(N)=C2)C=C1C

Computed Properties

• Exact Mass: 227.142
• Monoisotopic Mass: 227.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1A^2